Cas no 1807146-61-7 (Ethyl 3-chloromethyl-4-cyano-2-hydroxybenzoate)

• Product Name: Ethyl 3-chloromethyl-4-cyano-2-hydroxybenzoate
• CAS No: 1807146-61-7
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4947457
• Update Time: 2025-07-21

Ethyl 3-chloromethyl-4-cyano-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-4-cyano-2-hydroxybenzoate

• Inchi： 1S/C11H10ClNO3/c1-2-16-11(15)8-4-3-7(6-13)9(5-12)10(8)14/h3-4,14H,2,5H2,1H3
• InChI Key： MAMVDZOGCGSCCC-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC=C(C(=O)OCC)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-chloromethyl-4-cyano-2-hydroxybenzoate

Ethyl 3-chloromethyl-4-cyano-2-hydroxybenzoate (CAS No. 1807146-61-7): A Comprehensive Overview

Ethyl 3-chloromethyl-4-cyano-2-hydroxybenzoate (CAS No. 1807146-61-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits a range of potential applications that make it a subject of intense study and development. The molecular structure of Ethyl 3-chloromethyl-4-cyano-2-hydroxybenzoate consists of a benzoic acid derivative with substituents that enhance its reactivity and utility in various synthetic pathways.

The primary focus of recent research on Ethyl 3-chloromethyl-4-cyano-2-hydroxybenzoate has been its role as a key intermediate in the synthesis of bioactive molecules. Specifically, the presence of both cyano and hydroxyl functional groups provides multiple sites for chemical modification, enabling the development of novel compounds with therapeutic potential. Studies have demonstrated its efficacy in the preparation of derivatives that target specific biological pathways, making it a valuable asset in drug discovery programs.

In the realm of medicinal chemistry, Ethyl 3-chloromethyl-4-cyano-2-hydroxybenzoate has been explored for its ability to serve as a precursor in the synthesis of heterocyclic compounds. These heterocycles are known for their diverse pharmacological properties and have been widely investigated for their potential in treating various diseases. The compound's structural flexibility allows for the introduction of additional functional groups, which can be tailored to optimize biological activity and pharmacokinetic profiles.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 3-chloromethyl-4-cyano-2-hydroxybenzoate in modern chemistry. Researchers have utilized innovative techniques to streamline its synthesis, reducing costs and improving yields. These improvements have not only made the compound more accessible but also opened up new avenues for exploration in both academic and industrial settings. The compound's role in multi-step syntheses has been particularly noteworthy, where it serves as a crucial building block for more complex molecules.

The chemical properties of Ethyl 3-chloromethyl-4-cyano-2-hydroxybenzoate also make it an interesting candidate for material science applications. Its ability to undergo various reactions under controlled conditions allows for the creation of polymers and coatings with enhanced properties. For instance, researchers have investigated its use in the development of advanced materials that exhibit improved stability and functionality under extreme conditions. This versatility underscores the compound's broad utility beyond traditional pharmaceutical applications.

In conclusion, Ethyl 3-chloromethyl-4-cyano-2-hydroxybenzoate (CAS No. 1807146-61-7) represents a significant advancement in chemical synthesis and drug development. Its unique structural attributes and reactivity make it a valuable tool for researchers across multiple disciplines. As our understanding of its properties continues to grow, so too does its potential to contribute to groundbreaking discoveries in medicine and materials science. The ongoing research into this compound promises to yield further insights into its applications and foster new innovations that could reshape various industries.